Cas no 72109-64-9 (Phenol, 2,6-bis[(2-hydroxy-5-methylphenyl)methyl]-4-nitro-)

• Product Name: Phenol, 2,6-bis[(2-hydroxy-5-methylphenyl)methyl]-4-nitro-
• CAS No: 72109-64-9
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 544494
• PubChem ID: 15574249
• Update Time: 2025-04-19

Phenol, 2,6-bis[(2-hydroxy-5-methylphenyl)methyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis[(2-hydroxy-5-methylphenyl)methyl]-4-nitro-
• 2,6-bis[(2-hydroxy-5-methylphenyl)methyl]-4-nitrophenol
• DTXSID00574650
• 2,2'-[(2-Hydroxy-5-nitro-1,3-phenylene)bis(methylene)]bis(4-methylphenol)
• 72109-64-9

• Inchi： 1S/C22H21NO5/c1-13-3-5-20(24)15(7-13)9-17-11-19(23(27)28)12-18(22(17)26)10-16-8-14(2)4-6-21(16)25/h3-8,11-12,24-26H,9-10H2,1-2H3
• InChI Key： FKTFTXMIYQAVGY-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1CC1C(=CC=C(C)C=1)O)[N+](=O)[O-])CC1C(=CC=C(C)C=1)O

Computed Properties

• Exact Mass: 379.14203
• Monoisotopic Mass: 379.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 103.83